Cas no 2354477-00-0 (tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate
• CAS No: 2354477-00-0
• MF: C₁₂H₂₄N₂O₄S
• MW: 292.394962310791
• CID: 5616769
• PubChem ID: 69277536
• Update Time: 2025-05-22

tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned
• tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate

• Inchi： 1S/C12H24N2O4S/c1-12(2,3)18-11(15)14-10-6-4-9(5-7-10)8-19(13,16)17/h9-10H,4-8H2,1-3H3,(H,14,15)(H2,13,16,17)/t9-,10+
• InChI Key： WZMCFPQKTJFVDI-AOOOYVTPSA-N
• SMILES： N([C@@H]1CC[C@H](CS(=O)(=O)N)CC1)C(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate

Comprehensive Overview of tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate (CAS No. 2354477-00-0)

The compound tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate (CAS No. 2354477-00-0) is a specialized organic molecule with significant applications in pharmaceutical and biochemical research. Its unique structure, featuring a sulfamoylmethyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its potential role in modulating enzyme activity and its relevance in targeted therapies.

In recent years, the demand for sulfonamide-based compounds like tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate has surged, driven by their versatility in medicinal chemistry. The cyclohexyl backbone provides structural rigidity, while the sulfamoyl group enhances binding affinity to biological targets. This combination is particularly appealing for designing inhibitors of carbonic anhydrases and other metalloenzymes, a hot topic in oncology and neurology research.

From a synthetic perspective, the tert-butyl carbamate (Boc) protecting group in this molecule is a critical feature, widely used in peptide synthesis and combinatorial chemistry. The Boc group offers stability under basic conditions and can be selectively removed under mild acidic conditions, making it indispensable for multi-step organic syntheses. This attribute aligns with the growing trend of green chemistry and sustainable synthesis methods, which prioritize efficiency and minimal waste generation.

The stereochemistry of tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate is another area of interest. The (1s,4s) configuration ensures precise spatial orientation, which is crucial for achieving high selectivity in drug-receptor interactions. This specificity is particularly relevant in the context of personalized medicine, where researchers aim to develop therapies tailored to individual genetic profiles. As such, this compound is frequently explored in structure-activity relationship (SAR) studies.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate. These methods ensure purity and confirm structural integrity, which are paramount for reproducible research outcomes. The compound's solubility profile—moderate in polar organic solvents like DMSO and methanol—further facilitates its use in biological assays and formulation studies.

Beyond its pharmaceutical applications, tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate is also investigated in material science. Its sulfonamide functionality can participate in hydrogen bonding, making it a candidate for designing supramolecular architectures and self-assembling systems. This interdisciplinary potential underscores the compound's versatility and aligns with the broader scientific community's focus on multi-functional materials.

In summary, tert-butyl N-(1s,4s)-4-(sulfamoylmethyl)cyclohexylcarbamate (CAS No. 2354477-00-0) represents a convergence of synthetic utility, biological relevance, and material science innovation. Its role in advancing drug discovery, enzyme inhibition, and molecular design positions it as a compound of enduring interest in both academic and industrial research settings.